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Compound of Interest

5-Azaspiro[2.5]octane
Compound Name:

hydrochloride
CAS No.: 1797157-33-5
Cat. No.: B1448351

Get Quote

Part 1: Executive Summary & Chemical Profile[1]

5-Azaspiro[2.5]octane hydrochloride (CAS: 1797157-33-5) is a rigid, spirocyclic secondary
amine salt.[1] Its structure—a piperidine ring fused spiro-cyclically to a cyclopropane ring—
imparts unique conformational restrictions valuable in medicinal chemistry for scaffolding.[1][2]

However, its hydrochloride salt form presents a distinct solubility dichotomy: high lattice energy
often reduces solubility in lipophilic organic solvents, while the ionic nature enhances solubility
in polar protic media.[1] This guide provides a solubility landscape derived from structural class
analysis and standard salt behavior, alongside rigorous protocols for empirical verification.[1]

Chemical Snapshot

© 2026 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b1448351#bc-rfq
https://www.benchchem.com/product/b1448351/docs?utm_src=pdf-body#technical-guide-solubility-profiling-of-5-azaspiro-2-5-octane-hydrochloride-1
https://pubchem.ncbi.nlm.nih.gov/compound/6-Azaspiro_2.5_octane-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/6-Azaspiro_2.5_octane-hydrochloride
https://www.benchchem.com/product/b2647330
https://pubchem.ncbi.nlm.nih.gov/compound/6-Azaspiro_2.5_octane-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/6-Azaspiro_2.5_octane-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448351?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Property Detail

IUPAC Name 5-Azaspiro[2.5]octane hydrochloride

CAS Number 1797157-33-5

Molecular Formula C7H14CIN

Molecular Weight 147.65 g/mol

Structure Class Spirocyclic Amine Salt

pKa (Base) ~9.5-10.5 (Predicted for secondary amine)
Physical State White to off-white solid

Part 2: Solubility Landscape

The solubility of 5-Azaspiro[2.5]octane hydrochloride is governed by the competition
between the crystal lattice energy of the salt and the solvation energy provided by the solvent.
[1] As an ionic species, it requires solvents with high dielectric constants or hydrogen-bonding
capabilities to overcome the lattice forces.[1]

Polar Protic Solvents (High Solubility)

o Water: Highly soluble (>50 mg/mL).[1] The ionic chloride and protonated amine interact
strongly with water's dipole.[1]

o Methanol: Soluble.[1][3][4] Often the solvent of choice for transfers and stock solutions if
water is undesirable.[1]

o Ethanol: Moderately soluble.[1] Solubility decreases significantly compared to methanol due
to the longer alkyl chain reducing dielectric polarity.[1]

Polar Aprotic Solvents (High to Moderate Solubility)

e DMSO (Dimethyl Sulfoxide): Highly soluble (>30 mg/mL).[1] Excellent for biological assays,
though hygroscopicity is a risk.[1]
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o DMF (Dimethylformamide): Soluble.[1][3] Useful for synthetic coupling reactions (e.g., amide
bond formation).[1]

Non-Polar & Chlorinated Solvents (Low Solubility)[1]

e Dichloromethane (DCM): Sparingly soluble to Insoluble.[1] While the free base is soluble in
DCM, the HCI salt typically requires a "carrier" co-solvent like Methanol (e.g., 5-10% MeOH
in DCM) to dissolve effectively.[1]

o Diethyl Ether / Tetrahydrofuran (THF): Insoluble.[1] These solvents are typically used to
precipitate the hydrochloride salt from a reaction mixture.[1]

o Hexane / Toluene: Insoluble.[1] The salt is completely incompatible with these non-polar
hydrocarbons.[1]

Summary Data Table (Estimated Ranges)

Note: Values are based on structural analogs and standard amine-HCI salt behavior. Empirical
verification is required for GMP applications.

. Estimated N
Solvent Class Specific Solvent . Application Note
Solubility (25°C)

Aqueous Water (pH 7) > 50 mg/mL Formulation, buffers
Stock solutions, LC-
Alcohol Methanol 20 — 50 mg/mL
MS
Alcohol Ethanol 5—20 mg/mL Crystallization
Aprotic DMSO > 30 mg/mL Bio-assays (HTS)
) Extraction (requires
Chlorinated DCM <1 mg/mL
MeOH)
) Precipitation/Anti-
Ether Diethyl Ether < 0.1 mg/mL
solvent
Hydrocarbon Hexane < 0.01 mg/mL Washing impurities
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Part 3: Mechanistic Insights & Solvation

The solubility behavior is driven by the Solvation Thermodynamics of the protonated amine (

) and the chloride counter-ion (

)-[1]

 Lattice Energy Barrier: The rigid spiro[2.5]octane framework packs efficiently in the solid
state.[1] The ionic bond between the ammonium center and chloride ion creates a high

lattice energy barrier.[1]
e Solvation Shell Formation:

o In Water/Methanol: The solvent molecules form a structured cage around the ions.[1] The
oxygen atoms coordinate the cation, while protons (in water/MeOH) stabilize the chloride

anion.[1]
o In DCM/Ether: These solvents lack the H-bond donors necessary to stabilize the

ion effectively, leading to poor solubility.[1]

Visualization: Solvation Mechanism

The following diagram illustrates the interaction between the solvent and the salt ions.[1]
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Figure 1: Thermodynamic transition from solid crystal lattice to solvated ions.[1] Successful
dissolution requires solvent-ion interactions to exceed lattice energy.[1]

Part 4: Experimental Protocols

Since specific batch-to-batch variations (polymorphs, particle size) affect solubility, you must
validate these values empirically.[1]

Protocol A: Equilibrium Solubility (Shake-Flask Method)

Best for: Accurate thermodynamic solubility determination.[1]

Preparation: Weigh 10 mg of 5-Azaspiro[2.5]octane HCI into a 4 mL glass vial.

Solvent Addition: Add 100 pL of the target solvent (starting concentration: 100 mg/mL).[1]

Agitation: Shake or vortex at 25°C for 24 hours.

Assessment:

© 2026 BenchChem. All rights reserved. 5/10 Tech Support


https://www.benchchem.com/product/b1448351/docs?utm_src=pdf-body-img#technical-guide-solubility-profiling-of-5-azaspiro-2-5-octane-hydrochloride-1
https://pubchem.ncbi.nlm.nih.gov/compound/6-Azaspiro_2.5_octane-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/6-Azaspiro_2.5_octane-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/6-Azaspiro_2.5_octane-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/6-Azaspiro_2.5_octane-hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/6-Azaspiro_2.5_octane-hydrochloride
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1448351?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o If clear: Solubility > 100 mg/mL.[1]

o If solid remains:[1] Add solvent in 100 pL increments, vortexing for 1 hour between
additions, until clear.

o Quantification (Optional): Filter the saturated supernatant (0.22 um PTFE filter) and analyze
via HPLC-UV (detection at 210 nm, as the spiro scaffold has weak UV absorbance) or LC-
MS.

Protocol B: Kinetic Solubility (Visual)

Best for: Rapid screening for formulation or stock prep.[1]
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Figure 2: Rapid visual decision tree for determining solubility range during bench work.

Part 5: Applications in Drug Development[7]
Salt Selection Strategy

The hydrochloride salt is chosen to improve the bioavailability of the lipophilic spiro-amine
base.[1]
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o Advantage:[1][5][6] Increases dissolution rate in gastric fluid (pH 1.2).[1]

e Risk:[1][7] Potential for "common ion effect" in high-chloride media (e.g., saline), which might
depress solubility slightly compared to pure water.[1]

Formulation Tips

e Stock Solutions: Prepare 10-20 mM stocks in DMSO or Methanol. Avoid storing in water for
long periods to prevent potential hydrolysis or bacterial growth, although the spiro-ring is
generally chemically stable.[1]

e LC-MS: Use Methanol/Water + 0.1% Formic Acid.[1] The compound ionizes well in ESI+
mode (

for the free base).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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